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Compound of Interest

Compound Name:
tert-butyl N-(1-benzyl-2-

oxoethyl)carbamate

Cat. No.: B174876 Get Quote

This document provides a concise technical overview of the molecular weight of tert-butyl N-
(1-benzyl-2-oxoethyl)carbamate, a compound relevant to researchers and professionals in

drug development and chemical synthesis.

Molecular Identity
Systematic Name: tert-butyl N-(1-benzyl-2-oxoethyl)carbamate

CAS Number: 98818-36-1[1]

Molecular Formula: C₁₄H₁₉NO₃[1][2][3]

Molecular Weight
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms.

Calculation of Molecular Weight:

The molecular weight is calculated using the molecular formula (C₁₄H₁₉NO₃) and the standard

atomic weights of each element.

Carbon (C): ~12.011 g/mol [4]
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Hydrogen (H): ~1.008 g/mol [5][6]

Nitrogen (N): ~14.007 g/mol [7]

Oxygen (O): ~15.999 g/mol [8][9]

The calculation is as follows: (14 × 12.011) + (19 × 1.008) + (1 × 14.007) + (3 × 15.999) =

249.308 g/mol

The commonly accepted molecular weight for this compound is 249.31 g/mol .[1][2][3]

Quantitative Data Summary
For clarity and ease of comparison, the elemental composition and corresponding contributions

to the molecular weight are summarized in the table below.

Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 14 12.011 168.154

Hydrogen H 19 1.008 19.152

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Total 249.31

Logical Relationship Diagram
The following diagram illustrates the logical workflow for determining the molecular weight of a

chemical compound.
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Molecular Weight Determination Workflow

Identify Chemical Compound
(tert-butyl N-(1-benzyl-2-oxoethyl)carbamate)

Determine Molecular Formula
(C₁₄H₁₉NO₃)

Identify Constituent Elements
(C, H, N, O)

Calculate Molecular Weight
(Sum of Atomic Weights)

Obtain Standard Atomic Weights

Final Molecular Weight
(249.31 g/mol)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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